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Compound of Interest

Compound Name: (R)-(-)-2-Pentanol

Cat. No.: B1631112

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount. This document provides essential, immediate
safety and logistical information for (R)-(-)-2-Pentanol, a flammable and irritant liquid.

Adherence to these guidelines is critical for ensuring a safe laboratory environment.

(R)-(-)-2-Pentanol is classified as a flammable liquid and vapor that can be harmful if inhaled
and may cause respiratory irritation.[1][2][3] It is crucial to handle this chemical with appropriate
personal protective equipment in a well-ventilated area, away from heat and open flames.[1][4]

Hazard Identification and Classification
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Hazard Class GHS Classification  Signal Word Hazard Statement

H226: Flammable

Flammable liquids Category 3 Warning liquid and vapour.[1]
[3]
Acute toxicity, ) H332: Harmful if
) Category 4 Warning )

Inhalation inhaled.[1][3]
Specific target organ H335: May cause

. . Category 3, . : N
toxicity — single i Warning respiratory irritation.[1]

Respiratory system

exposure [31[5]

o ] H315: Causes skin
Skin irritation Category 2 Warning

irritation.

S ) H319: Causes serious
Eye irritation Category 2A Warning o
eye irritation.

Physical and Chemical Properties
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Property Value
CAS Number 31087-44-2
Molecular Formula C5H120

Molecular Weight 88.15 g/mol [6]

Appearance Clear, colorless liquid[7]

Odor Disagreeable, characteristic odor[7]
Boiling Point 118 - 119 °C (244.4 - 246.2 °F)[5]
Melting Point -73 °C (-99.4 °F)

Flash Point 33-34°C (91.4 - 93.2 °F)[3][8]
Density 0.812 g/cm3 at 25 °C[9]

Vapor Density

3.04 (Air = 1)[1][8]

Solubility in Water

44.6 mg/mL at 25 °C[7]

Autoignition Temperature

330 - 343 °C (626 - 649.4 °F)[7][8]

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling (R)-(-)-2-Pentanol to ensure

the appropriate level of PPE is utilized.
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PPE Type Specifications

Safety glasses with side-shields or a face shield
) are required. Use equipment tested and
Eye and Face Protection
approved under government standards such as

NIOSH (US) or EN 166 (EU).[1][6]

Handle with chemical-resistant gloves (e.qg.,
nitrile rubber). Gloves must be inspected before
) ] use and disposed of properly after. A complete
Skin Protection ) ) ) i
suit protecting against chemicals and flame-
retardant antistatic protective clothing may be

necessary depending on the scale of work.[1][6]

If a risk assessment indicates the need for
respiratory protection, use a full-face respirator
with multi-purpose combination (US) or type
Respiratory Protection ABEK (EN 14387) respirator cartridges as a
backup to engineering controls. For sole
protection, a full-face supplied-air respirator is

recommended.[1][9]

Handling and Storage Procedures

Proper handling and storage are critical to minimize risks associated with (R)-(-)-2-Pentanol.

Operational Plan:

» Ventilation: Always handle (R)-(-)-2-Pentanol in a well-ventilated area, such as a chemical
fume hood.[1][4]

« Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.
[1][4] Use only non-sparking tools and take precautionary measures against static discharge.
[1][10] Ground/bond container and receiving equipment.[1][10]

o Personal Hygiene: Wash hands thoroughly after handling and before breaks.[1][6]
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» Spills: In case of a spill, remove all ignition sources and evacuate the area.[1][9] Absorb the
spill with an inert, non-combustible material such as sand or earth and place it in a suitable
container for disposal.[4][9]

Storage Plan:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][9]
o Keep containers upright to prevent leakage.[9]
o Store locked up.[1][4]

¢ (R)-(-)-2-Pentanol may form explosive peroxides. It is recommended to test for peroxide
formation before distillation or evaporation and to either test for peroxides or discard the
chemical after one year.[1]

Disposal Plan

The disposal of (R)-(-)-2-Pentanol and its containers must be conducted in accordance with all
applicable local, state, and federal regulations.

o Waste Characterization: Unused (R)-(-)-2-Pentanol is considered hazardous waste due to
its flammability.

o Container Management: Do not mix with other waste.[9] Leave the chemical in its original
container.[9] Uncleaned containers should be handled as the product itself.[9]

» Disposal Method: Offer surplus and non-recyclable solutions to a licensed disposal company.
[9] Do not dispose of it in drains or the environment.[1][7]

Experimental Protocol: General Laboratory Use

The following is a general protocol for the use of (R)-(-)-2-Pentanol in a laboratory setting. This
should be adapted based on the specific experimental requirements.

e Preparation:

o Ensure a chemical fume hood is operational and the work area is clear of ignition sources.
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o Assemble all necessary glassware and equipment. Ensure all equipment is clean, dry, and
free of contaminants.

o Don the appropriate PPE as outlined above.
» Dispensing:

o Use a properly calibrated pipette or graduated cylinder to measure the required volume of
(R)-(-)-2-Pentanol.

o Perform all transfers within the fume hood.
o Keep the container tightly closed when not in use.
e Reaction:

o If the reaction is to be heated, use a heating mantle with a temperature controller and a
stir bar for even heating. Avoid open flames.

o Monitor the reaction for any unexpected changes.
o Work-up and Purification:
o After the reaction is complete, cool the mixture to room temperature.
o Quench the reaction carefully, if necessary.
o Perform any extractions or purifications within the fume hood.
» Waste Collection:

o Collect all (R)-(-)-2-Pentanol-containing waste in a designated, properly labeled
hazardous waste container.

Workflow for Handling (R)-(-)-2-Pentanol
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Caption: Workflow for the safe handling and disposal of (R)-(-)-2-Pentanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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